2-Hydroxy-3-methyl-1-morpholinobutan-1-one

• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 2-hydroxy-3-methyl-1-morpholin-4-ylbutan-1-one
• InChI: InChI=1S/C9H17NO3/c1-7(2)8(11)9(12)10-3-5-13-6-4-10/h7-8,11H,3-6H2,1-2H3
• InChI Key: YCOJCXRBBJCCJU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)N1CCOCC1)O

Description

2-Hydroxy-3-methyl-1-morpholinobutan-1-one is a useful research compound. Its molecular formula is C9H17NO3 and its molecular weight is 187.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

According to Reference Example 8-56, 2-hydroxy-3-methylbutyric acid (1.00 g, 8.47 mmol) was dissolved in dichloromethane (15 mL), and the solution was stirred with pyridine (1.37 mL, 16.9 mmol) DMAP (103 mg, 0.847 mmol), trimethylsilyl chloride (2.15 mL, 16.9 mmol), N,N-dimethylformamide (0.100 mL), oxalyl chloride (0.776 mL, 8.89 mmol), a pyridine solution (2.26 mL) of morpholine (0.813 mL, 9.32 mmol) and a methanol solution (10 mL) of citric acid (1.79 g, 9.32 mmol). Thus, 2-hydroxy-3-methyl-1-morpholinobutan-1-one (Compound EO) (933 mg, yield: 59%) was obtained.